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Introduction

Uranium-230 (23°U) is a short-lived alpha-emitting radionuclide that is gaining significant
interest in the field of nuclear medicine, particularly as a potential candidate for Targeted Alpha
Therapy (TAT).[1] Its relatively short half-life of 20.23 days and the subsequent cascade of
alpha-emitting daughters make it a potent source of localized cytotoxic radiation.[1][2] A
thorough understanding of the decay physics of 23°U is paramount for its production,
purification, and application in therapeutic settings. This guide provides a detailed overview of
the theoretical models governing the decay of Uranium-230, with a focus on alpha decay,
cluster decay, and spontaneous fission. Experimental data and methodologies are presented to
provide a comprehensive picture for researchers in the field.

Fundamental Properties of Uranium-230

Uranium-230 is an artificially produced isotope, typically formed from the beta decay of
Protactinium-230 (2°Pa), which itself can be produced by proton or deuteron irradiation of
Thorium-232.[1] The key nuclear properties of 22°U are summarized in the table below.
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Property Value
Mass Number (A) 230
Atomic Number (2) 92
Neutron Number (N) 138

Isotopic Mass

230.033940 u

Half-life (T%%)

20.23 £ 0.02 days

Primary Decay Mode

Alpha (a) Decay (100%)

Daughter Nuclide

Thorium-226 (225Th)

Alpha Decay Energy (Qa)

5.9925 MeV

Primary a-particle Energy

5.8884 MeV (67.4%)

Table 1: Key Nuclear Properties of Uranium-230. Data sourced from ChemLin.[1]

The Decay Chain of Uranium-230

Uranium-230 is a member of the 4n+2 decay series, also known as the Uranium series, which

originates with 238U.[3][4] The decay of 23°U initiates a cascade of short-lived alpha and beta

emitters, ultimately terminating at the stable isotope Lead-206 (2°6Pb).[5] The rapid succession

of alpha emissions following the initial decay of 23°U is a key feature that makes it attractive for

TAT, as it can deliver a high linear energy transfer (LET) dose to a localized area.[1]

The complete decay chain is as follows:

20 - (a,20.23d) - 225Th - (a, 30.57 min) - 222Ra - (a, 38 s) — 28Rn - (a, 35 ms) -
214pg - (@, 164.3 ps) — 29Ph — (B-, 22.3y) — 21°Bj - (B, 5.012 d) - 2°Po — (a, 138.38 d)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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